Cas no 479041-73-1 (3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI))

3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI) structure
479041-73-1 structure
Product Name:3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI)
CAS No:479041-73-1
MF:C9H15NO
MW:153.221502542496
CID:931557
Update Time:2024-06-13

3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI)
    • 3H-Cyclopenta[c]pyridin-3-one, octahydro-7-methyl-, (4aR,7S,7aR)-
    • Inchi: 1S/C9H15NO/c1-6-2-3-7-4-9(11)10-5-8(6)7/h6-8H,2-5H2,1H3,(H,10,11)/t6-,7+,8+/m0/s1
    • InChI Key: AESJVICLVCBBQV-XLPZGREQSA-N
    • SMILES: C1NC(=O)C[C@@]2([H])CC[C@H](C)[C@@]12[H]

Computed Properties

  • Exact Mass: 153.115
  • Monoisotopic Mass: 153.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.000±0.06 g/cm3(Predicted)
  • Boiling Point: 307.7±11.0 °C(Predicted)
  • pka: 16.40±0.40(Predicted)
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